Cas no 64299-45-2 (Benzoic acid, 4-(pentafluoroethyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(pentafluoroethyl)-, methyl ester
• CAS No: 64299-45-2
• MF: C₁₀H₇F₅O₂
• MW: 254.153400659561
• CID: 1676165
• PubChem ID: 46941349
• Update Time: 2025-04-21

Benzoic acid, 4-(pentafluoroethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(pentafluoroethyl)-, methyl ester
• 64299-45-2
• AKOS015890862
• methyl 4-(pentafluoroethyl)benzoate
• Methyl 4-(perfluoroethyl)benzoate
• 4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid methyl ester

• Inchi： 1S/C10H7F5O2/c1-17-8(16)6-2-4-7(5-3-6)9(11,12)10(13,14)15/h2-5H,1H3
• InChI Key： XZWPPHCLMZJHHR-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(C(=O)OC)=CC=1)F

Computed Properties

• Exact Mass: 254.03661
• Monoisotopic Mass: 254.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3